N'-(3,4-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide

• IUPAC Name: N'-(3,4-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide
• InChI: InChI=1S/C16H17N3O4/c1-22-13-4-3-12(9-14(13)23-2)19-16(21)15(20)18-10-11-5-7-17-8-6-11/h3-9H,10H2,1-2H3,(H,18,20)(H,19,21)
• InChI Key: ZMGHIMMUAHFYBD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NC(=O)C(=O)NCC2=CC=NC=C2)OC
• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol

Description

N'-(3,4-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide, also known as DPO-1, is a selective inhibitor of the voltage-gated potassium channel Kv1.5. This compound has been extensively studied for its potential use in treating various cardiovascular diseases, such as atrial fibrillation and heart failure.

Scientific Research Applications

Synthesis and Biological Evaluation

Compounds structurally related to N'-(3,4-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide have been synthesized and evaluated for their potential antidepressant and nootropic activities. For example, Schiff’s bases and 2-azetidinones derived from similar compounds have shown promising antidepressant and nootropic effects in dose-dependent manners, suggesting potential for the development of CNS active agents (Thomas et al., 2016).

Metal-bound Water Modulation

Research on complexes containing nitrile hydratase-like structures has provided insights into the modulation of metal-bound water via oxidation of thiolato sulfur. This type of research could offer insights into enzymatic mechanisms and the design of biomimetic catalysts, which could be relevant to the broader field of compounds like N'-(3,4-dimethoxyphenyl)-N-(pyridin-4-ylmethyl)oxamide (Tyler et al., 2003).

Structural Characterization and Molecular Interactions

The structural characterization and analysis of molecular interactions within crystals of related compounds reveal important aspects of their chemistry. Such studies can inform the design of new materials with specific physical properties, like photoluminescence or electrical conductivity. These insights are crucial for the development of novel materials for various applications, including electronics and photonics (Ramakrishna et al., 2017).

Antitubercular and Antibacterial Activities

The design, synthesis, and evaluation of compounds for antitubercular and antibacterial activities are critical areas of research, especially in the search for new treatments for resistant strains of bacteria and tuberculosis. Research on related compounds has led to the identification of potent agents that exceed the efficacy of standard drugs like Pyrazinamide and Streptomycin, highlighting the potential for new drug development (Bodige et al., 2020).